6-(tetrahydrofuran-2-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

• IUPAC Name: 6-(oxolan-2-yl)-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C8H10N2O2S/c11-7-4-5(9-8(13)10-7)6-2-1-3-12-6/h4,6H,1-3H2,(H2,9,10,11,13)
• InChI Key: JBRZQWBKEKQWGF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C2=CC(=O)NC(=S)N2
• Molecular Formula: C8H10N2O2S
• Molecular Weight: 198.24 g/mol

Description

6-(Tetrahydrofuran-2-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one is an organic compound with a unique structure that has been the focus of scientific research for a number of years. It is a five-membered heterocyclic ring system that consists of a nitrogen and sulfur atom connected to three carbon atoms and one oxygen atom. This compound has been studied for its potential applications in a variety of fields, including synthesis, drug development, and biochemistry.

Scientific Research Applications

Novel Compounds for Variola Virus Treatment

Research led by Gerçek, Jumamyradova, and Senturk (2022) explored novel compounds, including derivatives of 6-(tetrahydrofuran-2-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one, for treating variola virus. Molecular modeling studies showed that these compounds have high ligand-receptor binding interactions, suggesting their potential as powerful alternatives to existing drugs like Cidofovir for variola virus treatment (Gerçek, Jumamyradova, & Senturk, 2022).

Antimicrobial Activities

Gomha et al. (2018) investigated the synthesis of novel triazolo[4,3-a]pyrimidines and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones using this compound derivatives. These compounds exhibited mild antimicrobial activities, which highlights their potential use in antimicrobial therapies (Gomha et al., 2018).

Anticancer and Antimicrobial Studies of Manganese Complexes

El-Shwiniy, Shehab, and Zordok (2020) synthesized novel manganese complexes using 6-thiosubstituted dihydropyrimidine derivatives. These complexes demonstrated promising anticancer activity against breast and colon cancer cell lines, along with enhanced antibacterial and antifungal profiles compared to free ligands (El-Shwiniy, Shehab, & Zordok, 2020).

Antibacterial, Antifungal, and Anti-tubercular Agents

Akhaja and Raval (2012) synthesized tetrahydropyrimidine–isatin hybrids incorporating this compound. These hybrids were screened for their antibacterial, antifungal, and anti-tubercular activities, demonstrating their potential as therapeutic agents in treating various infections (Akhaja & Raval, 2012).

Synthesis and Antihypertensive Activity

Rana, Kaur, and Kumar (2004) explored the synthesis of various derivatives of this compound for potential antihypertensive activity. Their research showed new insights into the structure-activity relationship of these compounds, contrary to previous reports, indicating their potential in developing new antihypertensive therapies (Rana, Kaur, & Kumar, 2004).